![molecular formula C29H31N3O2 B605606 AS1928370 CAS No. 1345614-89-2](/img/no-structure.png)
AS1928370
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
AS1928370 is a transient receptor potential vanilloid 1 (TRPV1) antagonist.
Scientific Research Applications
Neuropathic Pain Treatment
AS1928370 has been identified as a novel Transient Receptor Potential Vanilloid 1 (TRPV1) antagonist, effective in ameliorating neuropathic pain in rat models without inducing hyperthermia. It operates by binding to the resiniferatoxin-binding site on TRPV1 and inhibiting capsaicin-mediated inward currents. This compound demonstrated efficacy in improving capsaicin-induced secondary hyperalgesia and mechanical allodynia in spinal nerve ligation and inflammatory pain models. Its selective action on TRPV1, while not affecting proton-mediated TRPV1 activation, suggests potential as a new analgesic agent for treating neuropathic pain due to a broad safety margin against hyperthermic effects (Watabiki et al., 2011).
Spinal Cord and Brain Penetration
In a study focused on the analgesic profile of this compound in mice, the compound showed good oral bioavailability and high penetration into the brain and spinal cord. This compound was effective in suppressing both capsaicin-induced acute pain and mechanical allodynia in mice undergoing spinal nerve ligation. Intrathecal administration of this compound also significantly suppressed mechanical allodynia. These results further support the role of spinal TRPV1 in neuropathic pain transmission and the promise of this compound as a candidate for treating neuropathic pain (Watabiki et al., 2011).
properties
CAS RN |
1345614-89-2 |
---|---|
Molecular Formula |
C29H31N3O2 |
Molecular Weight |
453.586 |
IUPAC Name |
(R)-N-(1-methyl-2-oxo-1,2,3,4-tetrahydro-7-quinolyl)-2-[(2-methylpyrrolidin-1-yl)methyl]biphenyl-4-carboxamide |
InChI |
InChI=1S/C29H31N3O2/c1-20-7-6-16-32(20)19-24-17-23(11-14-26(24)21-8-4-3-5-9-21)29(34)30-25-13-10-22-12-15-28(33)31(2)27(22)18-25/h3-5,8-11,13-14,17-18,20H,6-7,12,15-16,19H2,1-2H3,(H,30,34)/t20-/m1/s1 |
InChI Key |
UVEZHZVGDONTIH-HXUWFJFHSA-N |
SMILES |
O=C(C1=CC=C(C2=CC=CC=C2)C(CN3[C@H](C)CCC3)=C1)NC4=CC5=C(C=C4)CCC(N5C)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AS1928370 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.